Cas no 89838-06-2 (3,6,9,12-Tetraoxatetradecane, 1,14-bis(2,4-dinitrophenoxy)-)

• Product name: 3,6,9,12-Tetraoxatetradecane, 1,14-bis(2,4-dinitrophenoxy)-
• CAS No: 89838-06-2
• MF: C₂₂H₂₆N₄O₁₄
• MW: 570.460246562958
• CID: 587653
• PubChem ID: 71326457

3,6,9,12-Tetraoxatetradecane, 1,14-bis(2,4-dinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxatetradecane, 1,14-bis(2,4-dinitrophenoxy)-
• 1-[2-[2-[2-[2-[2-(2,4-dinitrophenoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]-2,4-dinitrobenzene
• 1,14-Bis(2,4-dinitrophenoxy)-3,6,9,12-tetraoxatetradecane
• 89838-06-2
• DTXSID50755654

• Inchi： InChI=1S/C22H26N4O14/c27-23(28)17-1-3-21(19(15-17)25(31)32)39-13-11-37-9-7-35-5-6-36-8-10-38-12-14-40-22-4-2-18(24(29)30)16-20(22)26(33)34/h1-4,15-16H,5-14H2
• InChI Key： QYBZAGNRXZEYSI-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])OCCOCCOCCOCCOCCOC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 570.14455152g/mol
• Monoisotopic Mass: 570.14455152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 17
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 239Ų
• XLogP3: 2.3